Cas no 1904221-09-5 (1-benzyl-4,4-dimethylpiperidin-3-one)

• Product Name: 1-benzyl-4,4-dimethylpiperidin-3-one
• CAS No: 1904221-09-5
• MDL: MFCD30181927
• CID: 4627918
• Update Time: 2025-05-21

1-benzyl-4,4-dimethylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4,4-dimethyl-piperidin-3-one
• 1-benzyl-4,4-dimethylpiperidin-3-one

• MDL： MFCD30181927
• SMILES： CC1(C)CCN(CC2=CC=CC=C2)CC1=O

Additional information on 1-benzyl-4,4-dimethylpiperidin-3-one

Introduction to 1-Benzyl-4,4-Dimethylpiperidin-3-One (CAS No. 1904221-09-5)

1-Benzyl-4,4-dimethylpiperidin-3-one, also known by its CAS number CAS No. 1904221-09-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which have been extensively studied for their potential applications in drug development and material science. The structure of 1-benzyl-4,4-dimethylpiperidin-3-one consists of a piperidine ring with a ketone group at the 3-position and a benzyl substituent at the 1-position, along with two methyl groups at the 4-position. This unique arrangement of functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of piperidinone derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. For instance, researchers have explored the potential of 1-benzyl-4,4-dimethylpiperidin-3-one as a precursor for synthesizing various bioactive molecules, including antiviral agents and anticancer drugs. The presence of the benzyl group enhances the lipophilicity of the compound, making it more amenable to interactions with biological targets.

The synthesis of CAS No. 1904221-09-5 has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. Moreover, the compound has been subjected to extensive spectroscopic analysis, including NMR and IR spectroscopy, to confirm its structure and purity.

In terms of applications, 1-benzyl-4,4-dimethylpiperidin-3-one has shown promise in several areas. For example, it has been used as an intermediate in the synthesis of complex molecules with potential therapeutic applications. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

The pharmacological properties of CAS No. 1904221-09-5 have also been a subject of recent investigations. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Furthermore, its cytotoxicity profile has been evaluated using various cell lines, providing insights into its potential toxicity and safety for therapeutic use.

In conclusion, 1-benzyl-4,4-dimethylpiperidin-3-one (CAS No. 1904221-09-5) is a versatile compound with a wide range of applications in organic synthesis and pharmacology. Its unique structure and favorable chemical properties make it an attractive candidate for further research and development in various scientific domains.